Cas no 1310923-34-2 ((S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride)

(S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride is a chiral amine derivative with a 3-chlorophenyl substituent, commonly utilized as an intermediate in pharmaceutical synthesis and asymmetric catalysis. Its enantiomerically pure form ensures high stereoselectivity in reactions, making it valuable for producing optically active compounds. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting drugs, due to its structural resemblance to pharmacologically active amines. Its well-defined chirality and consistent purity (typically ≥98%) make it a reliable choice for research and industrial applications requiring precise stereochemical control.
(S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride structure
1310923-34-2 structure
Product Name:(S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride
CAS No:1310923-34-2
MF:C9H13Cl2N
MW:206.112220525742
CID:5140421
PubChem ID:53484668
Update Time:2025-05-21

(S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(3-chlorophenyl)propan-1-amine:hydrochloride
    • (S)-1-(3-Chlorophenyl)propylamine hydrochloride
    • 1310923-34-2
    • (S)-1-(3-Chlorophenyl)propan-1-aminehydrochloride
    • SCHEMBL23527439
    • (S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride
    • (1S)-1-(3-chlorophenyl)propan-1-amine;hydrochloride
    • AKOS015922782
    • F76826
    • (S)-1-(3-CHLOROPHENYL)PROPAN-1-AMINE HCl
    • Inchi: 1S/C9H12ClN.ClH/c1-2-9(11)7-4-3-5-8(10)6-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m0./s1
    • InChI Key: WGBWFBWTSUGMNB-FVGYRXGTSA-N
    • SMILES: [C@H](C1=CC=CC(Cl)=C1)(N)CC.[H]Cl

Computed Properties

  • Exact Mass: 205.0425048g/mol
  • Monoisotopic Mass: 205.0425048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1769737-1g
(S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride
1310923-34-2 98%
1g
¥6869.00 2024-08-09

Additional information on (S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride

Comprehensive Overview of (S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride (CAS No. 1310923-34-2)

(S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride (CAS No. 1310923-34-2) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound belongs to the class of arylalkylamines, characterized by a 3-chlorophenyl group attached to a propylamine backbone. Its hydrochloride salt form enhances stability and solubility, making it suitable for various experimental and industrial applications.

In recent years, the demand for chiral intermediates like (S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride has surged, driven by advancements in asymmetric synthesis and drug development. Researchers are particularly interested in its role as a building block for pharmaceutical active ingredients (APIs) and biologically active molecules. The compound's enantiomeric purity is critical, as it often influences the efficacy and safety of final drug products, aligning with the growing focus on precision medicine.

The synthesis of CAS No. 1310923-34-2 typically involves stereoselective methods, such as enzymatic resolution or chiral auxiliary techniques, to ensure high optical purity. This aligns with the broader industry trend toward green chemistry and sustainable manufacturing practices. Laboratories and manufacturers prioritize high-yield and low-waste processes, reflecting the global push for environmentally friendly chemical production.

From an analytical perspective, (S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride is often characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent quality control standards, a topic frequently searched by professionals in the field. The compound's physicochemical properties, including melting point, solubility, and stability under various conditions, are well-documented to facilitate its use in diverse applications.

One of the most discussed topics in forums and academic circles is the potential of CAS No. 1310923-34-2 in neurological research. While specific therapeutic uses cannot be detailed here, the compound's structural similarity to other biogenic amines makes it a subject of interest for studying receptor interactions and signal transduction pathways. This aligns with the increasing public and scientific curiosity about brain health and cognitive function.

In the context of market trends, the supply chain for (S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride is influenced by factors such as raw material availability and regulatory requirements. Companies specializing in fine chemicals often highlight its batch-to-batch consistency and scalability, addressing common queries from procurement specialists and researchers alike.

For those exploring custom synthesis or contract manufacturing options, the compound's handling and storage guidelines are essential. Proper conditions, such as controlled temperature and moisture-free environments, are emphasized to maintain its integrity. These details are frequently searched by laboratory managers and quality assurance professionals.

In summary, (S)-1-(3-Chlorophenyl)propan-1-amine hydrochloride (CAS No. 1310923-34-2) represents a versatile and valuable compound in modern chemistry and pharmacology. Its applications span from drug discovery to material science, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and development.

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